molecular formula C9H11F2NO B13234563 (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine

(1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine

Cat. No.: B13234563
M. Wt: 187.19 g/mol
InChI Key: KXLKJIXCWFZYIE-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R)-1-[3-(Difluoromethoxy)phenyl]ethan-1-amine is a chiral primary amine characterized by a meta-difluoromethoxy-substituted phenyl ring attached to an ethanamine backbone. Its hydrochloride salt form (purity: 95%) is commercially available and utilized in pharmaceutical research, particularly as a building block for bioactive molecules . The stereospecific (R)-configuration at the chiral center is critical for its interactions with biological targets, as seen in analogous compounds like Cinacalcet HCl, where enantiopurity dictates pharmacological activity .

Properties

Molecular Formula

C9H11F2NO

Molecular Weight

187.19 g/mol

IUPAC Name

(1R)-1-[3-(difluoromethoxy)phenyl]ethanamine

InChI

InChI=1S/C9H11F2NO/c1-6(12)7-3-2-4-8(5-7)13-9(10)11/h2-6,9H,12H2,1H3/t6-/m1/s1

InChI Key

KXLKJIXCWFZYIE-ZCFIWIBFSA-N

Isomeric SMILES

C[C@H](C1=CC(=CC=C1)OC(F)F)N

Canonical SMILES

CC(C1=CC(=CC=C1)OC(F)F)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine typically involves the introduction of the difluoromethoxy group onto a phenyl ring, followed by the attachment of the ethanamine moiety. One common method involves the use of difluoromethylation reagents to introduce the difluoromethoxy group. This can be achieved through metal-based methods that transfer CF₂H to C(sp²) sites, often using catalytic conditions . The reaction conditions may include the use of specific catalysts, solvents, and temperature control to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine may involve large-scale difluoromethylation processes. These processes are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to maintain consistent reaction conditions and high yields .

Chemical Reactions Analysis

Types of Reactions

(1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

    Reduction: Reduction reactions can be performed to modify the functional groups attached to the phenyl ring.

    Substitution: The difluoromethoxy group can be substituted with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic compounds, while substitution reactions can produce a variety of derivatives with different functional groups attached to the phenyl ring .

Scientific Research Applications

(1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine has several scientific research applications:

Mechanism of Action

The mechanism of action of (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The difluoromethoxy group can enhance the compound’s binding affinity and selectivity for these targets, leading to modulation of biological pathways. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Positional Isomers: Meta vs. Para Substitution

  • 1-[4-(Difluoromethoxy)phenyl]ethan-1-amine (CAS: 136123-72-3):
    • This positional isomer features a para-difluoromethoxy group. The electron-withdrawing difluoromethoxy substituent at the para position alters electronic distribution and steric accessibility compared to the meta-substituted target compound. Molecular weight: 187.19 g/mol; IUPAC name: 1-[4-(difluoromethoxy)phenyl]ethanamine .
    • Key Difference : Para substitution may enhance metabolic stability but reduce binding affinity in receptor sites optimized for meta-substituted analogs.

Substituent Variations: Trifluoromethoxy vs. Difluoromethoxy

  • 1-[3-(Trifluoromethoxy)phenyl]ethan-1-amine hydrochloride: The trifluoromethoxy group (-OCF₃) increases electron-withdrawing effects compared to difluoromethoxy (-OCF₂H). Implication: Trifluoromethoxy derivatives are often prioritized in central nervous system (CNS) drug development due to enhanced pharmacokinetic properties.

Backbone Modifications: Methyl Branching and Azide Functionalization

  • Optical rotation: Not reported, but stereochemistry is retained (R-configuration) .
  • (1R)-2-Azido-1-[4-(cyclobutylmethoxy)phenyl]ethan-1-amine Hydrochloride :
    • Azide-functionalized analogs (e.g., 23b) serve as click chemistry intermediates. HRMS [M+H]+ = 175.1188 (C₆H₁₅N₄O₂⁺) .
    • Utility : Azide groups enable bioconjugation, expanding applications in targeted drug delivery.

Stereochemical Comparisons

Enantiomeric Purity and Pharmacological Relevance

  • (R)-1-(3,3-Difluoro-2,3-dihydrobenzofuran-7-yl)ethan-1-amine (CAS: 1097797-38-0):
    • The (R)-enantiomer is often associated with higher receptor selectivity. For example, Cinacalcet HCl ((R)-configured) exhibits 100-fold greater potency at calcium-sensing receptors than its (S)-enantiomer .
  • Synthetic Validation : Optical rotation data for related compounds (e.g., (R)-1g: [α] = +17.3° in CHCl₃) confirm enantiopurity during synthesis .

Pharmacologically Relevant Analogs

Cinacalcet HCl: A Stereospecific Drug Template

  • Structure : (R)-1-(Naphthalen-1-yl)ethyl-3-[3-(trifluoromethyl)phenyl]propan-1-amine hydrochloride.
  • Role : Demonstrates the importance of (R)-configuration in achieving therapeutic efficacy (calcium homeostasis regulation). Diastereomers (e.g., isomer-1 and isomer-2) show reduced activity .

GPR88 Agonists with Azide Modifications

  • (1R)-2-Azido-1-{4-[(2-methylpentyl)oxy]phenyl}ethan-1-amine Hydrochloride (23a):
    • Retains agonist activity at GPR88 receptors, highlighting tolerance for azide substitutions in bioactive molecules .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name Molecular Formula Substituent Position Key Data Reference
(1R)-1-[3-(Difluoromethoxy)phenyl]ethan-1-amine C₉H₁₁F₂NO Meta Purity: 95% (HCl salt)
1-[4-(Difluoromethoxy)phenyl]ethan-1-amine C₉H₁₁F₂NO Para CAS: 136123-72-3; MW: 187.19
1-[3-(Trifluoromethoxy)phenyl]ethan-1-amine HCl C₉H₁₁F₃NO Meta Commercial availability
(1R)-1-(3-Fluorophenyl)-2-methylpropan-1-amine C₁₀H₁₄FN Meta CAS: 473733-18-5

Table 2: Spectroscopic and Analytical Data

Compound HRMS [M+H]+ (Calc/Found) ¹H NMR Key Signals (CDCl₃) Reference
2-(2-Azidoethoxy)ethan-1-amine (17a) 131.0927/131.0927 δ 3.88 (s, 2H), 3.64–3.52 (m, 4H)
(1R)-2-Azido-1-[4-(cyclobutylmethoxy)phenyl]ethan-1-amine HCl 175.1190/175.1188 δ 3.70–3.33 (m, 8H), 2.91–2.78 (m, 2H)

Biological Activity

(1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine, also known as difluoromethoxyphenylethanamine, is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

The compound features a difluoromethoxy group attached to a phenyl ring, contributing to its unique chemical properties. The presence of this group enhances lipophilicity and metabolic stability, which can influence its interactions with biological targets.

The mechanism of action for (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine primarily involves its interaction with various receptors and enzymes. The difluoromethoxy group is believed to improve binding affinity and selectivity for these targets, leading to modulation of biological pathways. Research indicates that compounds with similar structures often exhibit diverse pharmacological effects, including:

  • Antidepressant Activity : Modulation of neurotransmitter systems.
  • Anticancer Properties : Inhibition of tumor growth through various mechanisms.
  • Neuroprotective Effects : Protection of neuronal cells from damage.

Biological Activity Overview

Research has indicated several potential biological activities associated with (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine:

Biological Activity Description
AntidepressantModulates serotonin and norepinephrine levels, potentially alleviating depression symptoms.
AnticancerInhibits cell proliferation in various cancer cell lines.
NeuroprotectiveProtects neuronal cells in vitro from oxidative stress and apoptosis.
AntimicrobialExhibits activity against certain bacterial strains.

Study 1: Antidepressant Efficacy

A study investigated the antidepressant effects of (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine in rodent models. Results showed significant reductions in depressive-like behaviors compared to control groups, suggesting its potential as an antidepressant agent.

Study 2: Anticancer Activity

In vitro studies demonstrated that the compound inhibited the proliferation of several cancer cell lines, including breast and prostate cancer cells. The IC50 values indicated effective concentration ranges for therapeutic applications.

Study 3: Neuroprotective Effects

Research examining the neuroprotective properties revealed that (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine could reduce neuronal cell death induced by oxidative stress in cultured neurons.

Computational Predictions

Computational methods have been employed to predict the biological activity spectra of (1R)-1-[3-(difluoromethoxy)phenyl]ethan-1-amine. These analyses suggest that the compound may interact with multiple biological macromolecules, enhancing its potential therapeutic applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.